Cas no 1396765-44-8 (N-[(oxolan-2-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[(oxolan-2-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide
• CAS No: 1396765-44-8
• MF: C₁₈H₁₅F₃N₂O₃S
• MW: 396.383513689041
• CID: 5456558
• Update Time: 2025-10-18

N-[(oxolan-2-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-ylmethyl)-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide
• N-[(oxolan-2-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide

• Inchi： 1S/C18H15F3N2O3S/c19-18(20,21)12-5-1-7-14-15(12)22-17(27-14)23(10-11-4-2-8-25-11)16(24)13-6-3-9-26-13/h1,3,5-7,9,11H,2,4,8,10H2
• InChI Key： QOFAUXYHCDLMKW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(CC1CCCO1)C1=NC2=C(C(F)(F)F)C=CC=C2S1)=O

Additional information on N-[(oxolan-2-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide

N-[(oxolan-2-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1396765-44-8, known as N-[(oxolan-2-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole core, a trifluoromethyl substituent, and a furan moiety. These structural elements contribute to its exceptional chemical properties and potential applications.

Recent studies have highlighted the importance of benzothiazole derivatives in various chemical and biological systems. The presence of the trifluoromethyl group in this compound enhances its stability and electronic properties, making it a promising candidate for advanced materials. Additionally, the furan ring introduces aromaticity and reactivity, which are critical for its interaction with other molecules in biological systems.

One of the most intriguing aspects of this compound is its potential in drug design. The combination of benzothiazole and furan moieties creates a unique pharmacophore that could interact with specific biological targets. Researchers have explored its ability to inhibit certain enzymes and receptors, which could lead to novel therapeutic agents for conditions such as inflammation and neurodegenerative diseases.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions. The synthesis begins with the formation of the benzothiazole ring, followed by the introduction of the trifluoromethyl group through electrophilic substitution. The incorporation of the furan ring is achieved via a nucleophilic aromatic substitution reaction, ensuring high regioselectivity. This multi-step synthesis demonstrates the complexity and precision required to produce such specialized molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations reveal that the trifluoromethyl group significantly alters the electron distribution within the molecule, enhancing its ability to participate in π-interactions. These findings have important implications for its use in supramolecular chemistry and materials science.

In terms of applications, this compound has shown promise in several areas. Its high stability and reactivity make it an ideal candidate for use in advanced polymers and coatings. Additionally, its ability to act as a ligand in metal complexes has opened new avenues for catalytic applications in organic synthesis.

The toxicity profile of this compound has also been extensively studied. Initial tests indicate that it exhibits low cytotoxicity against human cell lines, suggesting its potential safety for biomedical applications. However, further studies are required to fully understand its long-term effects on biological systems.

In conclusion, N-[(oxolan-2-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical research, positions it as a key player in future innovations within material science and pharmacology.